N-(5-bromo-1-methyl-4-oxopyridin-3-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(5-bromo-1-methyl-4-oxopyridin-3-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide
• InChI: InChI=1S/C13H15BrN4O2/c1-7(2)11-8(4-15-17-11)13(20)16-10-6-18(3)5-9(14)12(10)19/h4-7H,1-3H3,(H,15,17)(H,16,20)
• InChI Key: XTCQIQMELXGQCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=NN1)C(=O)NC2=CN(C=C(C2=O)Br)C
• Molecular Formula: C13H15BrN4O2
• Molecular Weight: 339.19 g/mol

Description

N-(5-bromo-1-methyl-4-oxopyridin-3-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide is a synthetic organic compound characterized by its unique structure, which includes a brominated pyridinone moiety and a pyrazole carboxamide group. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-bromo-1-methyl-4-oxopyridin-3-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide typically involves multiple steps:

Bromination of Pyridinone: The starting material, 1-methyl-4-oxopyridin-3-yl, undergoes bromination using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent like acetonitrile or dichloromethane.

Formation of Pyrazole Ring: The brominated intermediate is then reacted with a hydrazine derivative to form the pyrazole ring. This step often requires a base such as potassium carbonate (K2CO3) and a polar aprotic solvent like dimethylformamide (DMF).

Carboxamide Formation: The final step involves the introduction of the carboxamide group. This can be achieved by reacting the pyrazole intermediate with an isocyanate or by amidation using a carboxylic acid derivative and a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

For industrial-scale production, the process is optimized for yield and purity. This often involves:

Continuous Flow Chemistry: Utilizing continuous flow reactors to enhance reaction efficiency and control.

Catalysis: Employing catalysts to improve reaction rates and selectivity.

Purification: Implementing advanced purification techniques such as recrystallization, chromatography, and distillation to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(5-bromo-1-methyl-4-oxopyridin-3-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to modify its functional groups.

Coupling Reactions: It can participate in coupling reactions like Suzuki or Heck reactions to form more complex structures.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide (NaN3) or potassium thiocyanate (KSCN) in solvents like DMF or DMSO.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield azido or thiocyanato derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

Chemistry

In chemistry, N-(5-bromo-1-methyl-4-oxopyridin-3-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology and Medicine

In biological and medicinal research, this compound is investigated for its potential pharmacological properties. It may exhibit activities such as anti-inflammatory, antimicrobial, or anticancer effects. Researchers study its interactions with biological targets to develop new therapeutic agents.

Industry

In the industrial sector, this compound can be used in the development of agrochemicals, dyes, and materials science. Its reactivity and functional groups make it a versatile intermediate for various applications.

Mechanism of Action

The mechanism of action of N-(5-bromo-1-methyl-4-oxopyridin-3-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound can modulate biological pathways by binding to these targets, leading to changes in cellular processes.

Comparison with Similar Compounds

Similar Compounds

• N-(5-bromo-1-methyl-4-oxopyridin-3-yl)-3-ethenylsulfonylpropanamide
• N-(5-bromo-1-methyl-4-oxopyridin-3-yl)-5-morpholin-4-ylpyridine-3-carboxamide

Uniqueness

Compared to similar compounds, N-(5-bromo-1-methyl-4-oxopyridin-3-yl)-5-propan-2-yl-1H-pyrazole-4-carboxamide stands out due to its specific substitution pattern and functional groups. These features confer unique reactivity and potential biological activities, making it a valuable compound for research and development.